Cas no 20621-49-2 (2',6'-Dihydroxy-4,4'-dimethoxychalcone)

2',6'-Dihydroxy-4,4'-dimethoxychalcone structure
20621-49-2 structure
Product Name:2',6'-Dihydroxy-4,4'-dimethoxychalcone
CAS No:20621-49-2
MF:C17H16O5
MW:300.305945396423
MDL:MFCD00017364
CID:241372
PubChem ID:6438580
Update Time:2025-04-19

2',6'-Dihydroxy-4,4'-dimethoxychalcone Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one,1-(2,6-dihydroxy-4-methoxyphenyl)-3-(4-methoxyphenyl)-
    • DIHYDROXY-4,4'-DIMETHOXYCHALCONE, 2',6'-
    • 2',6'-DIHYDROXY-4,4'-DIMETHOXY
    • 2',6'-DIHYDROXY-4,4'-DIMETHOXYCHALCONE
    • 2'.6'-Dihydroxy-4.4'-dimethoxychalcone
    • DIHYDROXY-4,4'-DIMETHOXYCHALCONE, 2',6'-(RG)
    • DIHYDROXY-4,4'-DIMETHOXYCHALCONE,2',6'
    • GYMNOGRAMMENE
    • EINECS 305-324-9
    • MFCD00017364
    • (E)-2',6'-Dihydroxy-4,4'-dimethoxychalcone
    • 20621-49-2
    • NS00066287
    • SCHEMBL2632343
    • 1-(2,6-dihydroxy-4-methoxyphenyl)-3-(4-methoxyphenyl)-2-propen-1-one
    • (E)-1-(2,6-dihydroxy-4-methoxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one
    • DTXSID601146849
    • LMPK12120311
    • 2-Propen-1-one, 1-(2,6-dihydroxy-4-methoxyphenyl)-3-(4-methoxyphenyl)-
    • AKOS040760995
    • 94441-99-3
    • 1-(2,6-dihydroxy-4-methoxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one
    • (2E)-1-(2,6-Dihydroxy-4-methoxyphenyl)-3-(4-methoxyphenyl)-2-propen-1-one
    • DB-292550
    • 2',6'-Dihydroxy 4',4-dimethoxychalcone
    • NXHNEWMDVUHUCV-VMPITWQZSA-N
    • 2',6'-Dihydroxy-4,4'-dimethoxychalcone
    • MDL： MFCD00017364
    • Inchi： 1S/C17H16O5/c1-21-12-6-3-11(4-7-12)5-8-14(18)17-15(19)9-13(22-2)10-16(17)20/h3-10,19-20H,1-2H3/b8-5+
    • InChI Key： NXHNEWMDVUHUCV-VMPITWQZSA-N
    • SMILES： O(C)C1C=C(C(C(/C=C/C2C=CC(=CC=2)OC)=O)=C(C=1)O)O

Computed Properties

  • Exact Mass: 300.10000
  • Monoisotopic Mass: 300.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 375
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 76A^2
  • XLogP3: 3.5

Experimental Properties

  • Density: 1.279±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 165°C
  • Boiling Point: 556°Cat760mmHg
  • Flash Point: 207.2°C
  • Solubility: Almost insoluble (0.03 g/l) (25 º C),
  • PSA: 75.99000
  • LogP: 3.01110

2',6'-Dihydroxy-4,4'-dimethoxychalcone Customs Data

  • HS CODE：2914509090
  • Customs Data：

    China Customs Code:

    2914509090

    Overview:

    2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2',6'-Dihydroxy-4,4'-dimethoxychalcone Pricemore >>

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abcr
AB253897-10 mg
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TargetMol Chemicals
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 20621-49-2 98%
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TargetMol Chemicals
TN2735-1 mL * 10 mM (in DMSO)
2',6'-Dihydroxy-4,4'-dimethoxychalcone
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 ￥ 2270 2023-09-15
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN2735-10mg
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 ￥ 3250 2023-09-08
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN2735-1 mL * 10 mM (in DMSO)
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 ￥ 2270 2023-09-08

2',6'-Dihydroxy-4,4'-dimethoxychalcone Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:20621-49-2)2',6'-Dihydroxy-4,4'-dimethoxychalcone
Order Number:A1145191
Stock Status:in Stock
Quantity:10mg
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 23:01
Price ($):182.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:20621-49-2)2',6'-Dihydroxy-4,4'-dimethoxychalcone
A1145191
Purity:99%
Quantity:10mg
Price ($):182.0
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